Methyl 2-ethoxy-4-formyl-6-hydroxybenzoate

• Molecular Formula: C11H12O5
• Molecular Weight: 224.21 g/mol
• IUPAC Name: methyl 2-ethoxy-4-formyl-6-hydroxybenzoate
• InChI: InChI=1S/C11H12O5/c1-3-16-9-5-7(6-12)4-8(13)10(9)11(14)15-2/h4-6,13H,3H2,1-2H3
• InChI Key: DOOHOZZNASGEFR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1C(=O)OC)O)C=O

Description

Methyl 2-ethoxy-4-formyl-6-hydroxybenzoate is a useful research compound. Its molecular formula is C11H12O5 and its molecular weight is 224.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of methyl 2,6-diethoxy-4-formylbenzoate (950 mg, 3.8 mmol) and AlCl3 (1.0 g, 7.6 mmol) in anhydrous DCM (30 mL) was stirred at 10° C. for 5 minutes. The resulting mixture was poured into water (100 mL) followed by a standard aqueous/EtOAc workup. The residue was purified by column chromatography on silica gel (PE:EtOAc=10:1) to give Intermediate 8 as off-white solid (500 mg, yield 59%).